2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methylcyclohexyl)-2-oxoacetamide

• IUPAC Name: 2-(1,2-dimethylindol-3-yl)-N-(2-methylcyclohexyl)-2-oxoacetamide
• InChI: InChI=1S/C19H24N2O2/c1-12-8-4-6-10-15(12)20-19(23)18(22)17-13(2)21(3)16-11-7-5-9-14(16)17/h5,7,9,11-12,15H,4,6,8,10H2,1-3H3,(H,20,23)
• InChI Key: ZAHYEHRQUGMZGM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NC(=O)C(=O)C2=C(N(C3=CC=CC=C32)C)C
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-methylcyclohexyl)-2-oxoacetamide, also known as DIM-C-pPhOCH3, is a synthetic compound that has shown potential as an anticancer agent. The compound has been studied extensively in recent years, with researchers investigating its synthesis, mechanism of action, biochemical and physiological effects, and potential applications in cancer treatment.

Scientific Research Applications

Synthesis and Biological Evaluation

• New Synthetic Routes : Research has developed efficient synthesis sequences for complex indole derivatives, showcasing their potential in creating materials with non-linear optical properties due to favorable spectroscopic characteristics (Uludağ & Serdaroğlu, 2020)(source).
• Biological Activities : Indol-3-yl-oxoacetamides have been synthesized and evaluated as potent cannabinoid receptor type 2 ligands, highlighting the therapeutic potential of indole derivatives in drug discovery (Moldovan et al., 2017)(source).

Chemical Modifications and Drug Development

• Progesterone Receptor Modulators : Research into pyrrole-oxindole progesterone receptor modulators has led to the development of compounds with potential applications in female healthcare, including contraception and the treatment of certain breast cancers (Fensome et al., 2008)(source).
• Marine Inspired Modulators : Studies on marine-inspired indole alkaloids have identified compounds with significant antidepressant-like and sedative actions, suggesting the value of marine biodiversity in discovering novel bioactive molecules (Ibrahim et al., 2017)(source).

Photophysical Properties and Material Science

• Optical Materials : The development and characterization of indole derivatives for use in optical materials demonstrate the broad applicability of these compounds beyond biological contexts, including sensors and electronics (Kumar et al., 2015)(source).